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Butamirate Citrate: Side Effects

The adverse reactions associated with butamirate citrate are typically mild and transient. The table below

summarizes the documented side effects and their estimated frequencies where available.

Side Effect
Frequency /
Category

Details / Additional Context

Drowsiness / Somnolence Common [1] [2] [3] Affects the nervous system; may impact

the ability to drive or operate machinery.

Dizziness Common [1] [2] [3] Affects the nervous system.

Nausea Common [1] [2] [3] A gastrointestinal disturbance.

Diarrhea Common [1] [2] [3] A gastrointestinal disturbance.

Rash / Urticaria Less Common /
Allergic [1] [3] [4]

Includes itchy skin rash and hives,
potentially as part of a hypersensitivity

reaction.
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Side Effect
Frequency /
Category

Details / Additional Context

Hypersensitivity Reactions Rare / Frequency

Unknown [1] [3]

Can include skin reactions, swelling,

severe dizziness, and difficulty breathing
[2].

Headache Less Common [2] Generally mild and manageable.

Dry Mouth Less Common [2] Generally mild and manageable.

Vomiting Less Common [4] A gastrointestinal disturbance.

Severe Side Effects (e.g., liver
function abnormalities)

Very Rare [2] May include symptoms like jaundice, dark

urine, or severe abdominal pain.

A large observational study in Hungary, which evaluated over 3,000 patients, supports this safety profile,

finding that adverse events were reported in only 0.5% to 1% of patients and were non-serious [5].

Butamirate Citrate: Contraindications and Precautions

Contraindications are conditions or factors that serve as a reason to withhold a medical treatment. The key

contraindications and precautions for butamirate citrate are listed in the table below.

Category Contraindication / Precaution

Hypersensitivity Contraindicated in patients with known allergy to butamirate citrate or any
component of the formulation [3] [4].

Pregnancy Contraindicated during the first trimester. Use in the second and third
trimesters should only be on the advice of a doctor [3] [4].

Breastfeeding Contraindicated; should not be used while breastfeeding [3] [4].

Pediatric
Population

Contraindicated in children under 2 years of age due to a lack of safety data [6].

Some formulations (e.g., a specific 7.5mg/5ml syrup) are contraindicated in
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Category Contraindication / Precaution

children and adolescents under 18 years [3]. For other formulations, dosage

varies by age and weight [4].

Concomitant
Medications

Use with caution alongside other CNS depressants (e.g., sedatives,

tranquilizers) and alcohol, as it may enhance drowsiness and dizziness [1] [6].
Avoid concurrent use with other cough suppressants, particularly expectorants,

as this can lead to a dangerous accumulation of secretions in the lungs [1] [3].

Underlying Health
Conditions

Use with caution in patients with hepatic or renal impairment, as they may be

more prone to side effects [1] [3].

Driving &
Operating
Machinery

Caution is advised, as the drug can cause drowsiness and dizziness [1] [3] [4].

Pharmacological Profile and Experimental Data

For researchers, a deeper understanding of the drug's properties and evidence base is crucial.

Mechanism of Action

Butamirate citrate is a non-narcotic antitussive that acts centrally by suppressing the cough center located

in the medulla oblongata [6] [7]. One study identified that it binds with high affinity to the

dextromethorphan-binding site in the guinea pig brain [7]. Additionally, it has documented peripheral

effects, including bronchospasmolytic (airway-relaxing) and anti-inflammatory activity [1].

This dual mechanism can be visualized in the following pathway:
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Butamirate Citrate
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Pharmacokinetics

The pharmacokinetic properties of butamirate citrate contribute to its clinical profile [1]:

Absorption: Rapidly and completely absorbed after oral administration. The time to peak plasma
concentration for the syrup formulation is approximately 1.5 hours.

Distribution: It is highly bound to plasma proteins (approximately 95%).
Metabolism: It is metabolized via hydrolysis into two primary metabolites: 2-phenylbutyric acid and

diethylaminoethoxyethanol.
Elimination: The metabolites are excreted via urine. The elimination half-life is reported to be about 6
hours.

Supporting Clinical Evidence

The large Hungarian study [5] provides a robust real-world evidence model:

Methodology: A post-marketing surveillance study based on the evaluation of 3,215 patient
questionnaires provided by 276 general practitioners and pulmonologists.
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Inclusion Criteria: Responses were only included if the physician, practice details, and therapeutic

indication were precisely identifiable, and if the patient returned for at least one control visit.
Findings: The study confirmed the drug's primary use for cough due to acute lower respiratory tract

infections and its rare incidence (0.5-1%) of non-serious adverse events.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s522313?utm_src=pdf-bulk
https://www.smolecule.com/products/s522313?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

